Ethylcyanocyclohexyl acetate

• CAS RN: 1331-45-9
• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol
• IUPAC Name: (2-cyano-2-ethylcyclohexyl) acetate
• InChI: InChI=1S/C11H17NO2/c1-3-11(8-12)7-5-4-6-10(11)14-9(2)13/h10H,3-7H2,1-2H3
• InChI Key: KZFIGILTDRNYEJ-UHFFFAOYSA-N
• SMILES: CCC1(CCCCC1OC(=O)C)C#N
• synonyms: 1-[2-(Acetyloxy)ethyl]cyclohexanecarbonitrile

Description

Ethylcyanocyclohexyl acetate (ECCA) is a chemical compound that is widely used in scientific research for its unique properties. ECCA is a colorless liquid that is soluble in organic solvents such as ethanol and ether. This compound is commonly used in the synthesis of other chemicals and as a precursor in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of Ethylcyanocyclohexyl acetate is not well understood. However, it is believed to act as a nucleophile in organic reactions, which makes it useful in the synthesis of various compounds. Ethylcyanocyclohexyl acetate has also been shown to have antioxidant properties, which may be beneficial in treating oxidative stress-related diseases.
Biochemical and Physiological Effects:
Ethylcyanocyclohexyl acetate has been shown to have low toxicity and is generally considered safe for use in scientific research. However, the long-term effects of exposure to Ethylcyanocyclohexyl acetate are not well understood. Studies have shown that Ethylcyanocyclohexyl acetate can cause irritation to the skin and eyes, and may be harmful if ingested.

Advantages and Limitations for Lab Experiments

Ethylcyanocyclohexyl acetate is a versatile compound that can be used in a wide range of organic synthesis reactions. It is also relatively easy to synthesize and purify, making it a cost-effective option for scientific research. However, Ethylcyanocyclohexyl acetate has limited solubility in water, which may limit its use in certain applications.

Future Directions

There are many potential future directions for research involving Ethylcyanocyclohexyl acetate. One potential area of study is the development of new pharmaceuticals using Ethylcyanocyclohexyl acetate as a building block. Ethylcyanocyclohexyl acetate may also have potential applications in the development of new materials with unique properties. Further research is needed to fully understand the mechanism of action of Ethylcyanocyclohexyl acetate and its potential applications in various fields of science.

Synthesis Methods

The synthesis of Ethylcyanocyclohexyl acetate involves the reaction between cyclohexyl acetate and ethyl cyanoacetate in the presence of a strong base such as sodium hydroxide. The reaction results in the formation of Ethylcyanocyclohexyl acetate, which can be purified through distillation or recrystallization.

Scientific Research Applications

Ethylcyanocyclohexyl acetate is commonly used in scientific research as a reagent in organic synthesis. It is also used as a building block in the synthesis of various compounds such as pharmaceuticals, agrochemicals, and materials science. Ethylcyanocyclohexyl acetate has been used in the synthesis of antiviral and antibacterial agents, as well as in the production of insecticides and herbicides.